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Compound of Interest

Compound Name:
2-(3-(Dimethylamino)-1-

methoxyallylidene)malononitrile

Cat. No.: B135978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile, a versatile organic compound with significant potential in

various scientific and therapeutic fields. This document details its chemical identity,

physicochemical properties, synthesis, and its role in modulating cellular signaling pathways.

Chemical Identity and Synonyms
2-(3-(Dimethylamino)-1-methoxyallylidene)malononitrile is a nitrile-functionalized organic

compound. For clarity and comprehensive database searching, a list of its synonyms and

identifiers is provided below.
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Identifier Type Value

Systematic Name
2-(3-(Dimethylamino)-1-

methoxyallylidene)malononitrile

CAS Number 95689-38-6

Molecular Formula C₉H₁₁N₃O

Molecular Weight 177.21 g/mol [1]

IUPAC Name
2-[(E)-3-(dimethylamino)-1-

methoxyallylidene]propanedinitrile

Synonyms

2-[3-(DIMETHYLAMINO)-1-METHOXY-2-

PROPENYLIDENE]MALONONITRILE, 1,1-

Dicyano-2-methoxy-4-dimethylamino-1,3-

butadiene, AURORA KA-6309, 1,1-dicyano-4-

(N,N-dimethylamino)-2-methoxy-1,3-butadiene,

(E)-2-(3-(Dimethylamino)-1-

methoxyallylidene)malononitril

Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical and available spectroscopic data for

2-(3-(Dimethylamino)-1-methoxyallylidene)malononitrile and its closely related analogs.
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Property Value

Melting Point 130 °C[1]

Boiling Point 323.1 °C[1]

Density 1.078 g/cm³

Solubility
Soluble in chlorinated solvents such as

dichloromethane.[1]

Appearance Orange solid

¹H NMR (CDCl₃, 400 MHz) of 2-(4-

(Dimethylamino)benzylidene)malononitrile

δ: 7.80 (d, J = 8.9 Hz, 2H), 7.44 (s, 1H), 6.70 (d,

J = 8.9 Hz, 2H), 3.14 (s, 6H)[2]

¹³C NMR (CDCl₃, 100 MHz) of 2-(4-

(Dimethylamino)benzylidene)malononitrile

δ: 158.0, 154.1, 133.7, 119.4, 115.9, 114.9,

111.7, 71.9, 40.1[2]

Mass Spectrum (EI) of 2-

benzylidenemalononitrile
m/z 154 (M+), 127, 103, 76[3]

Note: Specific spectroscopic data for 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile is not readily available in the provided search results. The

data presented is for the closely related and structurally similar compounds, 2-(4-

(Dimethylamino)benzylidene)malononitrile and 2-benzylidenemalononitrile, to provide an

expected spectral profile.

Experimental Protocols
Synthesis via Knoevenagel Condensation
The synthesis of 2-(3-(Dimethylamino)-1-methoxyallylidene)malononitrile is typically

achieved through a Knoevenagel condensation reaction. This reaction involves the nucleophilic

addition of an active hydrogen compound to a carbonyl group, followed by a dehydration

reaction.

General Protocol:

An appropriate aldehyde or ketone is reacted with an active methylene compound, such as

malononitrile.
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The reaction is typically carried out in a suitable solvent, such as ethanol or a mixture of

ethanol and water.

A basic catalyst, such as piperidine or a benign catalyst like ammonium acetate, is often

employed to facilitate the reaction.[4]

The reaction mixture is stirred at room temperature or heated to a specific temperature (e.g.,

75 °C) for a period ranging from minutes to several hours, with the progress monitored by

Thin Layer Chromatography (TLC).[5]

Upon completion, the product is isolated. If the product precipitates, it can be collected by

filtration after cooling and washing with a non-solvent like cold water.

If the product is soluble in the reaction mixture, it is extracted with an organic solvent like

ethyl acetate.

The crude product is then purified, typically by column chromatography on silica gel.[5]

Purification
Column Chromatography:

A slurry of silica gel (100-200 mesh) in a suitable non-polar solvent (e.g., hexane) is packed

into a glass column.

The crude product is dissolved in a minimal amount of the eluent or a slightly more polar

solvent and loaded onto the top of the silica gel bed.

The column is eluted with a solvent system of increasing polarity, for example, a gradient of

ethyl acetate in hexane.

Fractions are collected and analyzed by TLC to identify those containing the pure product.

The fractions containing the pure compound are combined, and the solvent is removed

under reduced pressure to yield the purified 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile.
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Signaling Pathway and Experimental Workflow
Visualizations
Modulation of the Nrf2/Keap1 Signaling Pathway
Malononitrile derivatives have been identified as modulators of the Keap1-Nrf2 pathway, a

critical signaling cascade in the cellular response to oxidative stress. Under basal conditions,

the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its

ubiquitination and subsequent proteasomal degradation. Electrophilic compounds, such as

some malononitrile derivatives, can react with cysteine residues on Keap1, leading to a

conformational change that disrupts the Keap1-Nrf2 interaction. This allows Nrf2 to translocate

to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the

transcription of a battery of cytoprotective genes.[6][7]
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Caption: Nrf2/Keap1 signaling pathway modulation.
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Bioorthogonal Labeling Experimental Workflow
The unique reactivity of malononitriles makes them suitable for bioorthogonal chemistry, which

involves chemical reactions that can occur inside of living systems without interfering with

native biochemical processes.[8][9] A malononitrile-containing probe can be used to label a

specific biomolecule of interest that has been modified to contain a complementary reactive

group, such as an azodicarboxylate. This allows for the visualization and tracking of

biomolecules in their native environment.
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Probe Synthesis & Biomolecule Modification
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Caption: Bioorthogonal labeling workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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